2,5-dimethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Biochemical Evaluation and Inhibition Studies
- Kynurenine 3-Hydroxylase Inhibition : Benzenesulfonamides, including derivatives like 3,4-dimethoxy-N-[4-(3-nitrophenyl)thiazol-2-yl]benzenesulfonamide, have been studied as inhibitors of kynurenine 3-hydroxylase. These compounds showed high affinity in vitro and effectively blocked rat and gerbil kynurenine 3-hydroxylase after oral administration (S. Röver et al., 1997).
Biological Activity Studies
- Non-Radical vs Stable Radical Activity : A study on a similar compound, 4-(3,5-Di-tert-butyl-2-hydroxyphenylamino)-N-(6-methoxypyridazin-3-yl)benzenesulfonamide, explored its biological activity. This compound, a redox non-innocent molecule, was structurally characterized and showed significant biological activity (H. Chatterjee et al., 2022).
Antimicrobial and Antituberculosis Studies
- Antimycobacterial Activity : Novel benzenesulfonamide derivatives, including those with a dimethoxypyrimidin moiety, have been synthesized and shown to exhibit significant activity against Mycobacterium tuberculosis. These compounds, including N-(2, 6-dimethoxypyrimidin-4-yl)-4-(3-(aryl)thioureido) benzenesulfonamides, demonstrated promising antimycobacterial properties (M. Ghorab et al., 2017).
Photodynamic Therapy and Cancer Treatment
- Photosensitizing Properties for Cancer Treatment : Zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, including (E)-4-((5-bromo-2-hydroxy-3-methoxybenzylidene)amino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide, have been synthesized. These compounds have been characterized for their potential in photodynamic therapy, a treatment modality for cancer, due to their high singlet oxygen quantum yield and good fluorescence properties (M. Pişkin et al., 2020).
Neuropharmacology
- Neuropharmacological Applications : Research on N-[3,5-dichloro-2-(methoxy)phenyl]-4-(methoxy)-3-(1-piperazinyl)benzenesulfonamide (SB-399885) indicates its high affinity for human recombinant and native 5-HT(6) receptors. This compound showed potential cognitive enhancing properties in animal models, suggesting its potential application in neurological disorders like Alzheimer's disease and schizophrenia (W. Hirst et al., 2006).
Future Directions
properties
IUPAC Name |
2,5-dimethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O5S/c1-25-15-7-9-17(26-2)18(12-15)28(23,24)22-14-6-4-5-13(11-14)16-8-10-19(27-3)21-20-16/h4-12,22H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZGTYLRCOMEKMY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.